Cas no 3613-30-7 (7-Methoxy-3,7-dimethyloctanal)

• Product Name: 7-Methoxy-3,7-dimethyloctanal
• CAS No: 3613-30-7
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• MDL: MFCD00007015
• CID: 305525
• Update Time: 2025-04-19

7-Methoxy-3,7-dimethyloctanal Chemical and Physical Properties

Names and Identifiers

• Octanal,7-methoxy-3,7-dimethyl-
• 7-Methoxy-3,7-dimethyloctanal
• 3,7-dimethyl-7-methoxy-1-octana
• 3,7-dimethyl-7-methoxy-octan-1-al
• 3,7-dimethyl-7-methoxyoctanal
• 7-METHOXY CITRONELLAL
• 7-METHOXY-3,7-DIMETH
• 7-methoxy-3,7-dimethyl-octana
• 7-methoxy-3,7-dimethyl-octanal
• 7-methoxy-3.7-dimethylactanal
• hydroxycitronellalmethylether
• methoxycitronellal
• methoxydihydrocitronellal
• 3,7-Dimethyl-7-methoxy-1-octanal
• 7-methoxycitronellal
• hydroxycitronellal methyl ether

• MDL： MFCD00007015
• Inchi： 1S/C11H22O2/c1-10(7-9-12)6-5-8-11(2,3)13-4/h9-10H,5-8H2,1-4H3
• InChI Key： IDWULKZGRNHZNR-UHFFFAOYSA-N
• SMILES： COC(CCCC(CC=O)C)(C)C

Computed Properties

• Exact Mass: 186.16200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.87
• Boiling Point: 60℃(0.45
• Flash Point: 98 °C
• Refractive Index: 1.4364-1.4384
• PSA: 26.30000
• LogP: 2.80680
• Solubility: Not determined

7-Methoxy-3,7-dimethyloctanal Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25:Prevent skin and eye contact.
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes